Cas no 4500-58-7 (2-Ethylbenzenethiol)

• Product Name: 2-Ethylbenzenethiol
• CAS No: 4500-58-7
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00010022
• CID: 45119
• PubChem ID: 3734338
• Update Time: 2026-05-14

2-Ethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Ethylthiophenol
• 2-Ethylbenzenethiol
• 2-ETHYL PHENYL MERCAPTAN
• o-Ethylthiophenol
• 2-ETHYL MERCAPTOPHENOL
• 2-ethyl-benzenethio
• 2-ethylbenzenthiol
• 2-Ethylthiophol
• Benzenethiol,2-ethyl
• FEMA 3345
• o-ethylbenzenethiol
• P-Ethyl thiophenol
• 2-Ethyl(thiophenol)
• 2-Ethylphenyl mercaptan
• Benzenethiol, 2-ethyl-
• 62GBU45I5P
• ABROBCBIIWHVNS-UHFFFAOYSA-N
• FEMA No. 3345
• Ethylbenzenethiol, o-
• 2-Ethylphenylmercaptan
• Benzenethiol, O-ethyl-
• 2-ethylthio-phenol
• 2-ethyl thiophenol
• 2-(ethyl)thiophenol
• Benzenethiol, ethyl-
• 2-Ethyl-Benzenethiol
• PubChem6844
• 2-ethylbenzene-1-thiol
• AI3-

• MDL： MFCD00010022
• Inchi： 1S/C8H10S/c1-2-7-5-3-4-6-8(7)9/h3-6,9H,2H2,1H3
• InChI Key： ABROBCBIIWHVNS-UHFFFAOYSA-N
• SMILES： S([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])[H]
• BRN： 2553288

Computed Properties

• Exact Mass: 138.05000
• Monoisotopic Mass: 138.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.025 g/mL at 25 °C(lit.)
• Melting Point: -30°C (estimate)
• Boiling Point: 205°C(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.5682(lit.)
• PSA: 38.80000
• LogP: 2.53770
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• FEMA: 3345

2-Ethylbenzenethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Storage Condition：Keep away from heat, sparks, and flame. Store in a tightly closed container. Store in a cool, dry, well-ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether